Cas no 1247135-40-5 (2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid)

• Product Name: 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid
• CAS No: 1247135-40-5
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• MDL: MFCD16141382
• CID: 5602493
• PubChem ID: 61924035
• Update Time: 2025-08-05

2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1247135-40-5
• 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanoicacid
• EN300-1123432
• 2-Amino-3-(3,5-dimethyl-1h-1,2,4-triazol-1-yl)propanoic acid
• 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid
• CS-0344586
• AKOS011197963
• 1H-1,2,4-Triazole-1-propanoic acid, α-amino-3,5-dimethyl-

• MDL： MFCD16141382
• Inchi： 1S/C7H12N4O2/c1-4-9-5(2)11(10-4)3-6(8)7(12)13/h6H,3,8H2,1-2H3,(H,12,13)
• InChI Key： QPGSCTKDOWKYPR-UHFFFAOYSA-N
• SMILES： OC(C(CN1C(C)=NC(C)=N1)N)=O

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 433.2±55.0 °C(Predicted)
• pka: 1.79±0.10(Predicted)